ethyl 3-amino-1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate

• IUPAC Name: ethyl 3-amino-1-methylpyrrolo[2,3-b]pyridine-2-carboxylate
• InChI: InChI=1S/C11H13N3O2/c1-3-16-11(15)9-8(12)7-5-4-6-13-10(7)14(9)2/h4-6H,3,12H2,1-2H3
• InChI Key: DQURKRQUKCMFCN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=C(N1C)N=CC=C2)N
• Molecular Formula: C11H13N3O2
• DSSTOX Substance ID: DTXSID00735168
• Molecular Weight: 219.24 g/mol
• CAS No.: 181283-92-1

Description

Ethyl 3-amino-1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate is a chemical compound. It’s a derivative of 1H-pyrrolo[2,3-b]pyridine, which has been studied for its potent activities against FGFR1, 2, and 3.

Scientific Research Applications

Heterocyclic Amines in Cancer Research

Heterocyclic amines (HAs) have been extensively studied for their roles in cancer research. These compounds, found in cooked meats, have been implicated in various types of cancer, including breast and prostate cancer. For example, PhIP (2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine) is a well-known HA that has been shown to cause mammary gland cancer in rodent models through dietary exposure. This suggests that similar pyrrolopyridine compounds could be of interest in understanding the mechanisms of carcinogenesis and potentially in the development of cancer therapies or preventive measures (Snyderwine, 1994).

Synthetic Applications and Biological Activity

The chemistry of pyrrolo[2,3-b]pyridines, including compounds like ethyl 3-amino-1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate, is of great interest due to their potential as scaffolds for the development of new pharmaceutical agents. These compounds can interact with various biological targets, offering pathways for the development of novel therapeutic agents. For instance, pyrazolo[3,4-b]pyridines have been highlighted for their versatility in kinase inhibition, a crucial area in cancer treatment and other diseases (Wenglowsky, 2013). This versatility and potential for multiple binding modes make this compound a candidate for further research in drug discovery.

Chemical Modification and Material Science

The field of material science also benefits from the study of heterocyclic compounds, where their chemical modification can lead to new materials with specific properties. For example, the modification of polysaccharides with heterocyclic compounds can result in new biopolymers with unique properties, applicable in drug delivery and as biomaterials (Petzold-Welcke et al., 2014). This suggests that this compound could be explored for its potential in chemical modifications leading to new material applications.

Mechanism of Action

Target of Action

The primary targets of ethyl 3-amino-1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate are the Fibroblast Growth Factor Receptors (FGFRs) . FGFRs are a family of receptor tyrosine kinases involved in various cellular processes, including cell proliferation, differentiation, and migration .

Mode of Action

This compound interacts with FGFRs, inhibiting their activity . FGFRs, upon binding to fibroblast growth factors, undergo dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail, resulting in activation of downstream signaling . The inhibition of FGFRs by the compound disrupts this process, thereby affecting the signaling pathways regulated by these receptors .

Biochemical Pathways

The affected pathways include the RAS–MEK–ERK, PLCγ, and PI3K–Akt signaling pathways . These pathways regulate various biological processes, including cell proliferation, migration, and angiogenesis . By inhibiting FGFRs, the compound disrupts these pathways, potentially affecting the associated biological processes .

Pharmacokinetics

One of the derivatives of 1h-pyrrolo[2,3-b]pyridine showed high total clearance and low oral bioavailability

Result of Action

In vitro studies have shown that the compound can inhibit the proliferation of breast cancer 4T1 cells and induce apoptosis . It also significantly inhibited the migration and invasion of these cells .